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Compound Name: Carbohydrazide

Cat. No.: B1668358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carbohydrazide in

various organic solvents. Due to its significant role as a versatile intermediate in

pharmaceuticals, agrochemicals, and other industrial applications, a thorough understanding of

its solubility is crucial for process development, formulation, and chemical synthesis.

Core Concepts in Carbohydrazide Solubility
Carbohydrazide (CH₆N₄O), a white crystalline solid, is well-known for its high solubility in

water. However, its behavior in organic solvents is more nuanced and is a critical consideration

for its application in organic synthesis and formulation. Generally, carbohydrazide is

considered to have low solubility in most non-polar organic solvents. Its solubility tends to

increase in polar aprotic and protic organic solvents, although comprehensive quantitative data

remains sparse in readily accessible literature.

A key study on this topic, "Solubility, enthalpies of dissolution and thermokinetics of the

dissolution reaction in solvent of carbohydrazide," investigated its solubility in several organic

solvents at 298.15 K.[1][2][3][4] While the full quantitative results of this study are not widely

available, it highlights the importance of empirical determination of solubility for specific

applications.

Qualitative Solubility Profile
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Multiple sources indicate a general solubility trend for carbohydrazide:

High Solubility: Water.[5][6]

Soluble to Slightly Soluble: Some sources suggest solubility in alcohols like ethanol, which

can be contradictory to other reports.[5][6][7] It is also reported to be slightly soluble in

DMSO.

Largely Insoluble/Insoluble: A majority of sources state that carbohydrazide is largely

insoluble or insoluble in a range of common organic solvents, including ethanol, ether, and

benzene.[5][8]

This conflicting information underscores the necessity for precise, quantitative data for any

specific solvent system being considered for research or industrial processes.

Quantitative Solubility Data
Despite extensive searches, specific quantitative solubility data for carbohydrazide in a broad

range of organic solvents remains elusive in publicly available literature. The pivotal study by

Yang et al. in the Chinese Journal of Energetic Materials (2007) reportedly contains quantitative

data for N,N-dimethylformamide (DMF), absolute ethanol, acetic acid, and chloroform at 298.15

K. However, the full text of this article is not accessible through standard databases, preventing

the inclusion of this specific data in this guide.

For researchers and drug development professionals, this highlights a critical knowledge gap.

The following table has been structured to be populated as new, validated quantitative data

becomes available.
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Organic
Solvent

Chemical
Formula

Temperature
(K)

Solubility (
g/100g of
solvent)

Reference

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 298.15
Data Not

Available
Yang et al., 2007

Ethanol

(absolute)
C₂H₅OH 298.15

Data Not

Available
Yang et al., 2007

Acetic Acid CH₃COOH 298.15
Data Not

Available
Yang et al., 2007

Chloroform CHCl₃ 298.15
Data Not

Available
Yang et al., 2007

Experimental Protocols for Solubility Determination
To address the lack of readily available data, researchers can determine the solubility of

carbohydrazide in specific organic solvents using established experimental methods. The

following are detailed protocols for two common and reliable methods.

Gravimetric Method (Shake-Flask Method)
This is a traditional and highly accurate method for determining equilibrium solubility.[9][10][11]

[12][13]

Principle: A saturated solution of the solute (carbohydrazide) is prepared in the solvent of

interest at a constant temperature. A known volume of the saturated solution is then

evaporated to dryness, and the mass of the remaining solute is determined.

Apparatus:

Analytical balance

Constant temperature water bath or incubator

Flasks with stoppers
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Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or watch glass

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of carbohydrazide to a flask containing the organic solvent of

interest.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature bath and agitate (e.g., using a magnetic stirrer or

shaker) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached. The

presence of undissolved solid is necessary to confirm saturation.

Sample Withdrawal and Filtration:

Allow the solution to stand undisturbed in the constant temperature bath for a period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to match the bath temperature.

Immediately filter the solution using a syringe filter compatible with the organic solvent to

remove any undissolved microcrystals.

Gravimetric Determination:

Transfer a precisely measured volume of the clear, saturated filtrate into a pre-weighed,

dry evaporating dish.

Carefully evaporate the solvent in a fume hood. Gentle heating may be applied if the

solvent is not highly volatile, but care must be taken to avoid decomposition of the

carbohydrazide.
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Once the solvent is evaporated, place the evaporating dish in an oven at a temperature

below the decomposition point of carbohydrazide (melting point is ~153-154°C) to

remove any residual solvent.

Cool the dish in a desiccator and weigh it on an analytical balance.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation:

Calculate the mass of the dissolved carbohydrazide by subtracting the mass of the empty

evaporating dish from the final constant mass.

The solubility can then be expressed in various units, such as grams of solute per 100

grams of solvent.

UV/Vis Spectrophotometric Method
This method is suitable when carbohydrazide exhibits a characteristic UV/Vis absorbance in

the chosen solvent and is particularly useful for determining the solubility of sparingly soluble

compounds.[14][15][16][17][18]

Principle: A calibration curve of absorbance versus concentration is first established for

carbohydrazide in the specific solvent. The concentration of a saturated solution is then

determined by measuring its absorbance and interpolating from the calibration curve.

Apparatus:

UV/Vis Spectrophotometer

Quartz cuvettes

Analytical balance

Volumetric flasks and pipettes

Constant temperature bath
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Filtration apparatus

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of carbohydrazide of a known concentration in the organic

solvent of interest.

Prepare a series of standard solutions of decreasing concentrations by serial dilution of

the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for carbohydrazide in that solvent.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

Preparation of Saturated Solution:

Follow the same procedure as in the gravimetric method (Step 1) to prepare a saturated

solution of carbohydrazide at a constant temperature.

Sample Preparation and Analysis:

Withdraw a sample of the supernatant and filter it as described previously.

Dilute the saturated filtrate with a known volume of the solvent to bring the absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the linear regression equation from the calibration curve to calculate the concentration

of the diluted solution.
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Account for the dilution factor to determine the concentration of the original saturated

solution, which represents the solubility.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of

carbohydrazide in a given organic solvent.
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Workflow for Carbohydrazide Solubility Assessment

Preparation

Separation

Analysis

Gravimetric Protocol Spectroscopic Protocol

Results

Define Solvent and Temperature

Prepare Saturated Solution
(Excess Solute)

Equilibrate at Constant Temperature
(24-48h with agitation)

Settle Excess Solid

Filter Supernatant

Choose Analytical Method

Gravimetric Analysis

 Direct Mass 

UV/Vis Spectroscopy

 Chromophore Present 

Evaporate Solvent Prepare Calibration Curve

Dilute Saturated SolutionDry to Constant Weight

Weigh Residue

Calculate Solubility

Measure Absorbance

Report Data
(e.g., g/100g solvent)

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of carbohydrazide solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. atamankimya.com [atamankimya.com]

6. Carbohydrazide - Ataman Kimya [atamanchemicals.com]

7. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE
Oman Nairobi [rxchemicals.com]

8. Carbohydrazide - Wikipedia [en.wikipedia.org]

9. pharmajournal.net [pharmajournal.net]

10. uomus.edu.iq [uomus.edu.iq]

11. lup.lub.lu.se [lup.lub.lu.se]

12. chem.libretexts.org [chem.libretexts.org]

13. scribd.com [scribd.com]

14. researchgate.net [researchgate.net]

15. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

16. ingentaconnect.com [ingentaconnect.com]

17. rootspress.org [rootspress.org]

18. improvedpharma.com [improvedpharma.com]

To cite this document: BenchChem. [A Technical Guide to the Solubility of Carbohydrazide in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668358#carbohydrazide-solubility-in-organic-
solvents]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1668358?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/285853806_Solubility_enthalpies_of_dissolution_and_thermokinetics_of_the_dissolution_reaction_in_solvent_of_carbohydrazide
https://www.researchgate.net/publication/289796196_Studies_on_the_process_of_solution_of_TNR_in_EtOH_by_microcalorimetry
https://www.researchgate.net/publication/245208878_Crystal_structure_and_thermochemical_properties_of_1-dodecylamine_hydrochloride_C_12H_28NCls
https://www.researchgate.net/publication/289217439_Synthesis_and_properties_of_hyperbranched_polyesters_with_diol_as_a_core_monomer
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.atamanchemicals.com/carbohydrazide_u24754/
https://rxchemicals.com/product/carbohydrazide
https://rxchemicals.com/product/carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_11_Experiments/07%3A_Gravimetric_Analysis_(Experiment)
https://www.scribd.com/document/794126518/DETERMINATION-OF-SOLUBILITY-OF-DRUG-AT-ROOM-TEMPERATURE-BY-GRAVIMETRIC-METHOD
https://www.researchgate.net/post/How-I-can-determination-of-the-solubility-constant-by-using-Uv-Vis-spectrophotometer
https://www.scholarsresearchlibrary.com/articles/determination-of-saturated-solubility-of-propranololusing-uv-visiblespectrophotometer.pdf
https://www.ingentaconnect.com/contentone/govi/pharmaz/2009/00000064/00000010/art00013?crawler=true
https://rootspress.org/journals/index.php/pharma/article/view/799
https://improvedpharma.com/solubility-dissolution-hplc-uv-vis-detection/
https://www.benchchem.com/product/b1668358#carbohydrazide-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668358#carbohydrazide-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668358#carbohydrazide-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668358#carbohydrazide-solubility-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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